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Compound of Interest

Compound Name: 2-Ethylpyridine

Cat. No.: B127773

An In-depth Technical Guide to 2-Ethylpyridine

Introduction

2-Ethylpyridine is a heterocyclic aromatic organic compound belonging to the azaarene class.
[1][2] It consists of a pyridine ring substituted at the 2-position with an ethyl group.[3] At room
temperature, it is a colorless to pale yellow liquid with a sharp, pungent, and unpleasant odor.
[3][4][5] Its aromatic nature contributes to its stability and defines its chemical behavior in
various reactions.[3] This compound serves as a crucial intermediate and building block in the
synthesis of pharmaceuticals, agrochemicals, dyes, and materials.[3][5] It is particularly
important as a precursor for 2-vinylpyridine, which is used in the production of synthetic rubber
and polymers, and for various pharmaceutical products, including tuberculostatics.[6]

Chemical Identifiers

e |IUPAC Name: 2-ethylpyridine[4]
e CAS Number: 100-71-0[4][7]

e Molecular Formula: C7HoN[7][8]
e SMILES: CCC1=CC=CC=N1[4]

e InChl Key: NRGGMCIBEHEAIL-UHFFFAOYSA-N[4]
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Physicochemical Properties

The physical and chemical properties of 2-ethylpyridine are summarized in the table below. It
is a flammable liquid with limited solubility in water but is soluble in organic solvents like ethanol
and ether.[3][9]

Property Value Source(s)
Molecular Weight 107.15 g/mol [41151[8]
Appearance Colorless to pale yellow liquid [1][3][5]
Density 0.937 g/mL at 25 °C [718]
Melting Point -63 °C [71[8]
Boiling Point 149 °C [71[8]
Flash Point 29.44 °C (85 °F) [7119]
Water Solubility ~45 g/L at 20 °C [7]

Vapor Pressure 4.89 mmHg at 25 °C [4119]
Refractive Index (n20/D) 1.494 - 1.500 [71[81I9]

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of 2-
ethylpyridine.
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Spectrum Type

Key Features and
Observations

Source(s)

1H NMR

Spectra show characteristic
signals for the ethyl group (a
triplet and a quartet) and
distinct signals for the protons
on the pyridine ring. The
solvent is typically CDCls.

[10][11]

13C NMR

Provides data on the seven
carbon atoms in the molecule,
distinguishing between the
ethyl group carbons and the
five carbons of the pyridine

ring.

[10]

Mass Spectrometry (GC-MS)

The electron ionization (EI)
mass spectrum typically shows
a prominent molecular ion
peak [M]+ at m/z 107 and a
base peak [M-1]+ at m/z 106
due to the loss of a hydrogen
atom from the ethyl group.
Other significant fragments

appear at m/z 79 and 52.

[4112]

Infrared (IR) Spectroscopy

The FTIR spectrum displays
characteristic bands
corresponding to C-H
stretching of the aromatic ring
and the alkyl group, C=C and
C=N stretching vibrations of
the pyridine ring, and ring
vibrations.

[4113]

Synthesis and Production
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2-Ethylpyridine can be synthesized through several routes. A primary industrial method

involves the catalytic methylation of 2-methylpyridine (a-picoline) with methanol in the gas
phase.[6] This process is economically advantageous as it avoids the use of more expensive

reagents.[6] Another established method is the condensation of paraldehyde (a trimer of
acetaldehyde) with ammonia.[14]

General Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of 2-ethylpyridine
from 2-methylpyridine and methanol.
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Caption: Workflow for 2-Ethylpyridine Synthesis.

Experimental Protocols
Synthesis of 2-Ethylpyridine via Catalytic Methylation

This protocol is a generalized procedure based on patented industrial methods for the gas-
phase alkylation of 2-methylpyridine.[6]

Objective: To synthesize 2-ethylpyridine by reacting 2-methylpyridine with methanol over a
solid-phase catalyst.

Materials:

2-methylpyridine (a-picoline)

Methanol

Catalyst: Silicon dioxide (silica gel) impregnated with a mixture of lanthanide oxides (e.g.,
didymium oxide).[6]

Inert gas (e.g., Nitrogen)
Equipment:

» Fixed-bed flow reactor system with a heating mechanism (tube furnace)

Syringe pumps or mass flow controllers for reactant delivery

Evaporator/preheater section

Condenser and collection flask system

Gas chromatograph (GC) for product analysis

Procedure:
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o Catalyst Activation: The catalyst is packed into the reactor tube and activated by heating to
150-850 °C under a flow of inert gas to remove moisture and adsorbed species.[6]

» Reaction Setup: The reactor temperature is set to the desired reaction temperature, typically
in the range of 300-500 °C.[6]

» Reactant Feed: A mixture of 2-methylpyridine and methanol (e.g., in a 1:1 to 1:20 weight
ratio) is pumped into the evaporator section where it is vaporized and mixed.[6]

o Catalytic Conversion: The gaseous reactant mixture is passed through the heated catalyst
bed. The contact time is controlled by the flow rate.

e Product Collection: The reaction effluent from the reactor is passed through a condenser to
liquefy the products and unreacted starting materials. The condensate is collected in a
cooled flask.

 Purification: The collected liquid mixture is separated by fractional distillation. Unreacted 2-
methylpyridine and methanol can be recovered and recycled. The fraction boiling at
approximately 149 °C is collected as 2-ethylpyridine.[6]

e Analysis: The purity of the final product is confirmed using Gas Chromatography (GC) and its
identity verified by GC-MS and NMR spectroscopy.

Analytical Method: Quantification in Complex Mixtures

This protocol describes the use of 2-ethylpyridine as an analytical standard for its
quantification in a complex matrix, such as cigarette smoke, using Gas Chromatography-Mass
Spectrometry (GC-MS).

Objective: To accurately quantify the concentration of 2-ethylpyridine in a sample matrix.
Materials:

o 2-Ethylpyridine analytical standard (=97.0% purity)

 Internal Standard (e.g., deuterated pyridine)

e Organic solvent (e.g., Dichloromethane, Methanol)
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e Sample matrix for analysis

Equipment:

o Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

o Appropriate GC column (e.qg., capillary column suitable for basic compounds)

» Vortex mixer, centrifuge, analytical balance

Procedure:

o Standard Stock Solution Preparation: Accurately weigh a known amount of 2-ethylpyridine
analytical standard and dissolve it in a precise volume of solvent to create a stock solution of
known concentration.

» Calibration Curve: Prepare a series of calibration standards by performing serial dilutions of
the stock solution. Add a constant, known amount of the internal standard to each calibration
standard.

o Sample Preparation: Extract the analytes from the sample matrix using an appropriate
solvent extraction method. Add the same known amount of internal standard to the sample
extract.

o GC-MS Analysis: Inject the prepared calibration standards and sample extracts into the GC-
MS system. The GC will separate the components of the mixture, and the MS will detect and
guantify the 2-ethylpyridine and the internal standard, typically using selected ion
monitoring (SIM) mode for higher sensitivity.

o Data Analysis: Construct a calibration curve by plotting the ratio of the peak area of 2-
ethylpyridine to the peak area of the internal standard against the concentration of the
calibration standards.

e Quantification: Determine the concentration of 2-ethylpyridine in the sample by using the
peak area ratio from the sample chromatogram and interpolating from the linear regression
of the calibration curve.
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Applications in Research and Drug Development

2-Ethylpyridine is a versatile compound with several applications in scientific research and
industry.

o Chemical Intermediate: It is a fundamental building block for synthesizing more complex
molecules. It is a key precursor in the manufacture of 2-vinylpyridine, which is essential for
producing specialty polymers and copolymers used in synthetic rubber and adhesives.[5][6]
It is also an intermediate for various pharmaceuticals, dyes, and agrochemicals.[5]

o Pharmaceutical and Biological Research: Derivatives of 2-ethylpyridine are of significant
interest in medicinal chemistry. The compound itself has been used in studies to assess the
effects of pyridine derivatives on the proliferation and survival of various cell lines, including
human umbilical vein endothelial cells (HUVECS).[1][13][15] Furthermore, metal complexes
incorporating 2-ethylpyridine ligands have been investigated for their potential anticancer
activities.[16] The core structure is related to active pharmaceutical ingredients such as
Betahistine, an anti-vertigo drug.[17]

o Analytical Chemistry: High-purity 2-ethylpyridine serves as an analytical standard for the
guantitative determination of pyridine compounds in various complex matrices, including
environmental samples, coal-derived liquids, and tobacco smoke.[2] Additionally, silica
functionalized with 2-ethylpyridine is used as a stationary phase in supercritical fluid
chromatography (SFC), proving particularly effective for the achiral separation of basic
compounds.[1][18]

General Analytical Workflow

The diagram below outlines the typical workflow for using 2-ethylpyridine as a standard in a
guantitative analytical procedure.
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Caption: Workflow for Quantitative Analysis using 2-Ethylpyridine Standard.

Safety and Toxicology

2-Ethylpyridine is a hazardous chemical that requires careful handling. It is a flammable liquid
and vapor.[4] Exposure can cause irritation to the skin, eyes, and respiratory system.[7][9] It is
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considered harmful if inhaled, swallowed, or absorbed through the skin.[4][19]
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GHS Classification and
Hazard Type Source(s)
Statements

H226: Flammable liquid and
Physical Hazards vapor (Flammable Liquid, [4]
Category 3)

H312: Harmful in contact with
skin (Acute Toxicity, Dermal,
Cat. 4) H332: Harmful if
inhaled (Acute Toxicity,
Inhalation, Cat. 4) H315:

Health Hazards Causes skin irritation (Skin [4]
Irritation, Cat. 2) H319: Causes
serious eye irritation (Eye
Irritation, Cat. 2) H335: May
cause respiratory irritation
(STOT SE, Cat. 3)

Wear protective gloves,
protective clothing, eye

Recommended PPE protection, and face protection.  [19][20]
Use in a well-ventilated area or

with a suitable respirator.

Keep away from heat, sparks,
open flames, and hot surfaces.
Ground and secure containers
Handling when transferring. Do not eat, [20][21]
drink, or smoke when using
this product. Wash hands
thoroughly after handling.
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Eyes: Rinse immediately with
plenty of water and seek
medical advice. Skin: Remove
First Aid contaminated clothing and [71[20]
rinse skin with water/shower.
Inhalation: Move person to

fresh air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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